Cas no 2227784-74-7 (rac-(1R,3R)-3-(3-methoxy-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(3-methoxy-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227784-74-7
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6419886
• PubChem ID: 165847576
• Update Time: 2025-06-12

rac-(1R,3R)-3-(3-methoxy-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(3-methoxy-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• 2227784-74-7
• EN300-1813486

• Inchi： 1S/C12H16N2O3/c1-12(2)9(11(12)13)7-5-4-6-8(17-3)10(7)14(15)16/h4-6,9,11H,13H2,1-3H3/t9-,11-/m1/s1
• InChI Key： TXJSCQZOAQNZFN-MWLCHTKSSA-N
• SMILES： O(C)C1=CC=CC(=C1[N+](=O)[O-])[C@@H]1[C@H](C1(C)C)N

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.1Ų

Additional information on rac-(1R,3R)-3-(3-methoxy-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of rac-(1R,3R)-3-(3-methoxy-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227784-74-7)

The compound rac-(1R,3R)-3-(3-methoxy-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine, identified by its CAS No. 2227784-74-7, is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dimethylcyclopropane core and the 3-methoxy-2-nitrophenyl substituent, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery.

In recent years, the demand for chiral amines and cyclopropane derivatives has surged, driven by their role in developing enantioselective catalysts and therapeutic agents. The rac-(1R,3R) configuration of this compound highlights its relevance in asymmetric synthesis, a hot topic in organic chemistry. Users searching for "chiral building blocks for drug development" or "nitrophenyl cyclopropane derivatives" will find this compound particularly intriguing. Its methoxy and nitro functional groups further enhance its reactivity, enabling diverse chemical transformations.

From an industrial perspective, CAS No. 2227784-74-7 is gaining attention for its scalability and compatibility with green chemistry principles. Laboratories focusing on sustainable synthesis often explore such compounds to minimize waste and improve atom economy. Additionally, its 2,2-dimethylcyclopropane moiety is a key motif in natural products and fragrances, aligning with trends in bio-based materials. This dual applicability in pharmaceuticals and specialty chemicals makes it a versatile candidate for R&D portfolios.

Analytical characterization of rac-(1R,3R)-3-(3-methoxy-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine typically involves advanced techniques like HPLC, NMR, and mass spectrometry, ensuring high purity for critical applications. FAQs such as "How to resolve enantiomers of cyclopropane amines?" or "Applications of nitrophenyl derivatives in catalysis" reflect growing user interest. The compound’s stability under various conditions also makes it suitable for long-term storage, a practical advantage for suppliers and end-users alike.

In summary, CAS No. 2227784-74-7 represents a convergence of structural novelty and functional utility, addressing contemporary needs in medicinal chemistry and material science. Its alignment with trends like enantioselective synthesis and green chemistry ensures sustained relevance in scientific literature and industrial workflows. Future research may uncover additional applications, solidifying its position as a cornerstone in advanced chemical synthesis.